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Compound of Interest

Compound Name: Thimerosal

Cat. No.: B151700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two widely used antimicrobial

preservatives, Thimerosal and 2-phenoxyethanol. The information presented is intended to

assist researchers, scientists, and drug development professionals in making informed

decisions regarding the selection and application of these preservatives in pharmaceutical and

other scientific preparations. This document outlines their chemical and physical properties,

antimicrobial efficacy, mechanisms of action, and safety profiles, supported by experimental

data and detailed methodologies.

Chemical and Physical Properties
A fundamental understanding of the chemical and physical properties of Thimerosal and 2-

phenoxyethanol is crucial for their appropriate application. The following table summarizes key

characteristics of these two compounds.
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Property Thimerosal 2-Phenoxyethanol

Chemical Name
Sodium

ethylmercurithiosalicylate
2-Phenoxyethanol

CAS Number 54-64-8 122-99-6

Molecular Formula C₉H₉HgNaO₂S C₈H₁₀O₂

Molecular Weight 404.81 g/mol 138.16 g/mol

Appearance
Light cream-colored crystalline

powder[1]
Colorless, oily liquid[2][3]

Solubility Soluble in water and alcohol[4]

Moderately soluble in water;

freely soluble in alcohol and

ether[5]

Melting Point ~232-233 °C (decomposes)[6] 11-13 °C[7]

Boiling Point Decomposes 244-246 °C[7]

Density ~2.508 g/cm³[6] ~1.107 g/mL at 20 °C[7]

Stability

Stable in air, but degrades in

sunlight. Incompatible with

strong acids, bases, oxidizing

agents, and heavy metal salts.

[1]

Thermally stable at typical

storage temperatures but can

oxidize at elevated

temperatures.[8]

Antimicrobial Efficacy
Both Thimerosal and 2-phenoxyethanol are effective broad-spectrum antimicrobial agents.

However, their efficacy can vary depending on the target microorganism, formulation, and

environmental conditions.

Thimerosal has historically been recognized for its potent microbicidal activity against a wide

range of Gram-positive and Gram-negative bacteria, as well as yeasts and fungi.[8] Studies

have shown its effectiveness in vaccine formulations.[8]
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2-Phenoxyethanol also exhibits broad-spectrum antimicrobial activity, particularly against

Gram-negative bacteria like Pseudomonas aeruginosa.[1] While generally effective against

bacteria and yeasts, some studies suggest it may have weaker, or more microbistatic, activity

against fungi, especially at lower temperatures, when compared to Thimerosal.[8] However, in

certain vaccine formulations, 2-phenoxyethanol has been shown to provide superior

antimicrobial effectiveness over Thimerosal.[2]

The following table summarizes the comparative antimicrobial effectiveness based on available

data.

Microorganism Type Thimerosal Efficacy 2-Phenoxyethanol Efficacy

Gram-positive Bacteria Strong microbicidal activity[8] Effective

Gram-negative Bacteria Strong microbicidal activity[8]
Excellent activity, particularly

against P. aeruginosa[1][2]

Yeasts Strong microbicidal activity[8]

Effective, but may be weaker

than Thimerosal at low

temperatures[8]

Fungi (Molds) Strong microbicidal activity[8]

Microbistatic at low

temperatures; may be weaker

than Thimerosal[8]

Mechanism of Action
The antimicrobial properties of Thimerosal and 2-phenoxyethanol stem from distinct

mechanisms of action at the cellular level.

Thimerosal: As an organomercurial compound, Thimerosal's primary mechanism of action

involves the interaction of its mercury component with sulfhydryl (-SH) groups in proteins. This

interaction leads to the inhibition of essential enzymes and disruption of cellular processes. It

can also impact intracellular calcium levels, further contributing to its antimicrobial effect.
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Caption: Mechanism of action of Thimerosal.

2-Phenoxyethanol: 2-Phenoxyethanol, a glycol ether, is believed to exert its antimicrobial effect

primarily by disrupting the cell membrane of microorganisms. This disruption leads to increased

membrane permeability, leakage of intracellular components, and ultimately, cell death. The

interference with cell membrane function is a key aspect of its antimicrobial activity.[2]
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Caption: Mechanism of action of 2-Phenoxyethanol.

Safety and Toxicity Profile
The safety and toxicity profiles of Thimerosal and 2-phenoxyethanol are critical considerations

in their application.

Thimerosal: Due to its mercury content, Thimerosal has been the subject of extensive safety

reviews. High-dose exposures are associated with neurotoxicity and nephrotoxicity.[9] While

numerous studies have found no evidence of harm from the low doses of Thimerosal used in

vaccines, its use has been significantly reduced or eliminated in many pediatric vaccines as a
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precautionary measure.[10][11] Allergic reactions, specifically delayed-type hypersensitivity, are

a known, though uncommon, side effect.[1][12] The oral LD50 in rats is reported to be 75

mg/kg.[8][13]

2-Phenoxyethanol: 2-Phenoxyethanol is generally considered to have a favorable safety profile

at the concentrations used in cosmetic and pharmaceutical products. The European Scientific

Committee on Consumer Safety (SCCS) considers it safe for use as a preservative in cosmetic

products at a maximum concentration of 1%. It is a rare sensitizer. Adverse systemic effects

have been observed in animal studies but at exposure levels significantly higher than those

experienced by consumers. The oral LD50 in rats is approximately 1850 mg/kg.[2]

Safety/Toxicity Parameter Thimerosal 2-Phenoxyethanol

Primary Concern

Mercury content and potential

for neurotoxicity at high doses.

[9]

Skin irritation and rare allergic

reactions.

Regulatory Status

Use significantly reduced in

many vaccines as a

precautionary measure.[10]

[11] Banned in several

countries. The WHO provides

guidelines on its use and

replacement.[6]

Approved for use in cosmetics

up to 1% in the EU. The FDA

has established an exemption

from the requirement of a

tolerance for residues when

used as an inert ingredient in

pesticide formulations up to

0.2%.

Allergenicity

Known to cause delayed-type

hypersensitivity reactions.[1]

[12]

Rare sensitizer, but can cause

allergic reactions like eczema

and hives.

Oral LD50 (rat) 75 mg/kg[8][13] 1850 mg/kg[2]

Cytotoxicity

Significantly more cytotoxic to

human and animal cells

compared to microbial cells.[4]

Cytotoxic potential observed

within permitted concentrations

for use in cosmetic products.

Experimental Protocols
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Detailed and standardized experimental protocols are essential for the accurate evaluation of

antimicrobial preservatives. The following sections outline the methodologies for two key

assays.

Antimicrobial Effectiveness Test (AET) - Based on USP
<51>
The Antimicrobial Effectiveness Test (AET) evaluates the ability of a preservative to prevent the

growth of microorganisms in a product. The United States Pharmacopeia (USP) chapter <51>

provides a standardized protocol.
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Preparation

Challenge

Incubation & Sampling

Evaluation

Prepare standardized inocula of challenge microorganisms
(S. aureus, P. aeruginosa, E. coli, C. albicans, A. brasiliensis)

Inoculate each product container with a single microbial strain
(1x10^5 to 1x10^6 CFU/mL)

Prepare multiple containers of the test product

Sample at Day 0 (immediately after inoculation)

Incubate inoculated containers at 20-25°C for 28 days

Sample at Day 7

Enumerate viable microorganisms at each time point
(plate count method)

Sample at Day 14

Sample at Day 28

Calculate log reduction from the initial inoculum count

Compare results to USP acceptance criteria for the product category

Click to download full resolution via product page

Caption: Workflow for the Antimicrobial Effectiveness Test (USP <51>).
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Methodology:

Preparation of Inocula: Standardized cultures of Staphylococcus aureus (ATCC 6538),

Pseudomonas aeruginosa (ATCC 9027), Escherichia coli (ATCC 8739), Candida albicans

(ATCC 10231), and Aspergillus brasiliensis (ATCC 16404) are prepared to a concentration of

approximately 1 x 10⁸ CFU/mL.

Inoculation of Product: The test product is inoculated with a small volume (0.5% to 1.0% of

the product volume) of one of the microbial suspensions to achieve an initial concentration of

between 1 x 10⁵ and 1 x 10⁶ CFU/mL. Separate containers are used for each

microorganism.

Incubation: The inoculated containers are incubated at 20-25°C for 28 days.

Sampling and Enumeration: Samples are withdrawn from the containers at specified

intervals (typically 0, 7, 14, and 28 days). The number of viable microorganisms in each

sample is determined using standard plate count methods.

Evaluation: The log reduction in the concentration of each microorganism from the initial

concentration is calculated for each time point. The results are compared against the

acceptance criteria outlined in USP <51> for the specific product category.

In Vitro Cytotoxicity Assay - Based on ISO 10993-5
In vitro cytotoxicity assays are used to assess the potential of a substance to cause damage to

living cells. The ISO 10993-5 standard provides guidelines for these tests. The MTT assay is a

common colorimetric method used to determine cell viability.
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Cell Culture Preparation

Treatment

MTT Assay

Data Analysis

Seed a suitable cell line (e.g., L929, HaCaT)
into a 96-well plate

Incubate for 24 hours to allow for cell attachment

Expose cells to different concentrations of the preservative,
positive control, and negative control

Prepare serial dilutions of the test preservative

Incubate for a defined period (e.g., 24 hours)

Add MTT solution to each well

Incubate for 2-4 hours to allow formazan formation

Add a solubilizing agent (e.g., isopropanol)

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate cell viability as a percentage of the negative control

Determine the IC50 value (concentration that reduces viability by 50%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. USP 51: Antimicrobial Effectiveness Testing - Daane Labs [daanelabs.com]

2. microbe-investigations.com [microbe-investigations.com]

3. youtube.com [youtube.com]

4. arlok.com [arlok.com]

5. guideline-sop.com [guideline-sop.com]

6. scielo.br [scielo.br]

7. microchemlab.com [microchemlab.com]

8. Preservative Efficacy Testing USP 51 | PET | AET [aatestlabs.com]

9. revistas.usp.br [revistas.usp.br]

10. Preservative Efficacy Test | Pharmaguideline [pharmaguideline.com]

11. Exploring Microbiological Control: Testing Methods for Preservative and Antimicrobial
Effectiveness - Eurofins USA [eurofinsus.com]

12. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

13. aurigaresearch.com [aurigaresearch.com]

To cite this document: BenchChem. [A Comparative Analysis of Thimerosal and 2-
Phenoxyethanol as Antimicrobial Preservatives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b151700#comparative-analysis-of-
thimerosal-and-2-phenoxyethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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